Cas no 1180133-65-6 (6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine)
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine
- 6-(oxan-4-yloxy)pyridin-3-amine
- 6-((Tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-amine
- SBB051834
- 6-(2H-3,4,5,6-tetrahydropyran-4-yloxy)-3-pyridylamine
-
- MDL: MFCD12026335
- Inchi: 1S/C10H14N2O2/c11-8-1-2-10(12-7-8)14-9-3-5-13-6-4-9/h1-2,7,9H,3-6,11H2
- InChI Key: MZUAJFYPTQYCAB-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)OC1C=CC(=CN=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 172
- Topological Polar Surface Area: 57.4
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064803-1g |
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine |
1180133-65-6 | 97% | 1g |
£305.00 | 2022-03-01 | |
| abcr | AB540211-1 g |
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; . |
1180133-65-6 | 1g |
€321.30 | 2023-04-14 | ||
| Chemenu | CM487643-1g |
6-((Tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-amine |
1180133-65-6 | 97% | 1g |
$339 | 2023-03-07 | |
| Matrix Scientific | 081236-250mg |
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine, 95% |
1180133-65-6 | 95% | 250mg |
$215.00 | 2023-09-08 | |
| Matrix Scientific | 081236-1g |
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine, 95% |
1180133-65-6 | 95% | 1g |
$385.00 | 2023-09-08 | |
| abcr | AB540211-250mg |
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; . |
1180133-65-6 | 250mg |
€191.60 | 2025-04-22 | ||
| abcr | AB540211-500mg |
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; . |
1180133-65-6 | 500mg |
€246.20 | 2025-04-22 | ||
| abcr | AB540211-1g |
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; . |
1180133-65-6 | 1g |
€313.60 | 2025-04-22 | ||
| abcr | AB540211-2.52,5g |
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; . |
1180133-65-6 | 2.52,5g |
€601.40 | 2024-04-20 | ||
| Ambeed | A795367-1g |
6-((Tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-amine |
1180133-65-6 | 97% | 1g |
$342.0 | 2024-04-26 |
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine
Introduction to 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine (CAS No. 1180133-65-6)
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine (CAS No. 1180133-65-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine.
Chemical Structure and Properties
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine is a small molecule with a molecular formula of C12H17N2O and a molecular weight of 207.27 g/mol. The compound features a pyridine ring substituted with a tetrahydro-2H-pyran moiety at the 6-position, which imparts unique chemical and biological properties. The presence of the tetrahydro-2H-pyran ring enhances the lipophilicity and stability of the molecule, making it suitable for various pharmaceutical applications.
The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in both in vitro and in vivo studies. Additionally, its amine functionality allows for further derivatization, enabling the synthesis of a wide range of analogs with diverse biological activities.
Synthesis Methods
The synthesis of 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 6-chloropyridin-3-amine with tetrahydro-2H-pyran-4-ol in the presence of a base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via an SNAr mechanism, leading to the formation of the desired product with high yields.
An alternative method involves the use of palladium-catalyzed coupling reactions, such as the Buchwald-Hartwig amination. In this approach, 6-bromopyridin-3-amine is coupled with tetrahydro-2H-pyran-4-one using palladium(II) acetate as the catalyst and cesium carbonate as the base. The resulting intermediate is then reduced to form 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine. This method offers high regioselectivity and functional group tolerance, making it suitable for large-scale production.
Biological Activities
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. One of its key applications is as a potent inhibitor of monoamine oxidase (MAO), an enzyme responsible for the degradation of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, this compound can increase the levels of these neurotransmitters in the brain, potentially alleviating symptoms associated with depression and anxiety disorders.
In addition to its MAO inhibitory activity, 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine has shown promising antitumor effects. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism underlying its antitumor activity involves modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.
Clinical Applications and Recent Research
The therapeutic potential of 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine has been further validated through preclinical studies and early-stage clinical trials. In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of this compound in a mouse model of depression. The results showed that treatment with 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amnine led to significant improvements in depressive-like behaviors compared to control groups.
In another study published in Cancer Research, scientists investigated the antitumor effects of this compound in human breast cancer cells. The findings revealed that 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-amnine not only induced apoptosis but also inhibited cell proliferation by downregulating key oncogenes such as HER2 and EGFR.
FUTURE DIRECTIONS AND CONCLUSIONS
The promising results from preclinical studies have paved the way for further investigation into the therapeutic potential of 6-(Tetrahydro-H-pyran--oxy)pyridin--amine. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to develop novel delivery systems that can target specific tissues or organs, thereby improving therapeutic outcomes.
In conclusion, 6-(Tetrahydro-H-pyran--oxy)pyridin--amine (CAS No. 1180133--5-) represents a promising lead compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in both academic research and pharmaceutical industries.
1180133-65-6 (6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)